Cas no 1261017-31-5 (N-[(3-methoxyphenyl)methyl]-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide)

• Product Name: N-[(3-methoxyphenyl)methyl]-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• CAS No: 1261017-31-5
• MF: C₂₃H₂₂N₄O₃
• MW: 402.445785045624
• CID: 5321721
• Update Time: 2025-07-02

N-[(3-methoxyphenyl)methyl]-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxybenzyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• N-[(3-methoxyphenyl)methyl]-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide
• STL074815
• N-(3-methoxybenzyl)-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)acetamide
• N-[(3-methoxyphenyl)methyl]-2-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetamide

• Inchi： 1S/C23H22N4O3/c1-16-8-10-18(11-9-16)22-25-23(30-26-22)20-7-4-12-27(20)15-21(28)24-14-17-5-3-6-19(13-17)29-2/h3-13H,14-15H2,1-2H3,(H,24,28)
• InChI Key： ZYLQJKKCQFVGDB-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CN2CC(NCC2C=CC=C(C=2)OC)=O)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 555
• XLogP3: 3.5
• Topological Polar Surface Area: 82.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-[(3-methoxyphenyl)methyl]-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

Introduction to N-[(3-methoxyphenyl)methyl]-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide (CAS No. 1261017-31-5)

N-[(3-methoxyphenyl)methyl]-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1261017-31-5, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a combination of aromatic rings, heterocyclic moieties, and functional groups, makes it a subject of intense study for its potential therapeutic applications.

The molecular framework of N-[(3-methoxyphenyl)methyl]-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide is characterized by its complexity and diversity. The presence of a 3-methoxyphenyl group provides a hydrophobic anchor that can interact with specific binding sites on target proteins, while the 1H-pyrrol ring introduces a nitrogen-rich environment that can participate in hydrogen bonding interactions. These features are crucial for the compound's ability to modulate biological pathways effectively.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in unique ways. The 1,2,4-oxadiazole moiety is particularly noteworthy, as it has been shown to exhibit a wide range of biological activities. This heterocyclic compound is known for its ability to inhibit various enzymes and receptors, making it a valuable scaffold for drug discovery. The incorporation of the 4-methylphenyl group further enhances the compound's pharmacological profile by introducing additional binding interactions.

The acetamide functional group at the terminal position of the molecule plays a critical role in determining its solubility and bioavailability. This group can form hydrogen bonds with polar residues in biological targets, thereby increasing the compound's affinity for these sites. Additionally, the acetamide moiety can undergo metabolic transformations that may enhance its pharmacological effects or reduce its toxicity.

Recent studies have highlighted the potential of N-[(3-methoxyphenyl)methyl]-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide as a lead compound for further development. Researchers have demonstrated its ability to modulate key signaling pathways involved in various diseases. For instance, preliminary studies suggest that this compound may have anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are well-known targets for nonsteroidal anti-inflammatory drugs (NSAIDs), and compounds that can modulate their activity are of significant interest in drug development.

The anti-inflammatory potential of this compound is particularly intriguing given the widespread use of NSAIDs for treating pain and inflammation. However, traditional NSAIDs are associated with several side effects, including gastrointestinal irritation and cardiovascular risks. The development of novel anti-inflammatory agents with improved safety profiles is therefore highly desirable. The unique structure of N-[(3-methoxyphenyl)methyl]-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide suggests that it may offer an alternative approach to modulating inflammatory responses without the adverse effects associated with conventional NSAIDs.

Beyond its anti-inflammatory properties, this compound has also shown promise in other therapeutic areas. For example, it may have neuroprotective effects by interacting with receptors and enzymes involved in neuronal function and survival. The ability to cross the blood-brain barrier is crucial for such applications, and preliminary data suggest that this compound may possess this property due to its molecular structure.

The synthesis of N-[(3-methoxyphenyl)methyl]-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The use of modern techniques such as palladium-catalyzed cross-coupling reactions has enabled researchers to construct the intricate molecular framework efficiently.

The pharmacokinetic properties of this compound are also an important consideration in drug development. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics when administered orally. This suggests that it may be suitable for therapeutic use if further studies confirm its safety and efficacy.

In conclusion，N-(3-methoxyphenyl)methyl)-2-{[（(methyl)benzoyl]amino}-N'-{[（(methyl)benzoyl)amino]methylene}-N''-(pyrrolidin - 1 - yl)]benzamide, identified by CAS number 1261017315，is a promising candidate for further pharmaceutical development。 Its complex structure， featuring multiple functional groups， makes it capable of interacting with various biological targets。 Recent studies have highlighted its potential as an anti-inflammatory agent， as well as other therapeutic applications。 With continued research，this compound could contribute significantly to advancements in drug discovery and development。